Cas no 3613-33-0 (Octanal,7-ethoxy-3,7-dimethyl-)
3613-33-0 structure
Product Name:Octanal,7-ethoxy-3,7-dimethyl-
CAS No:3613-33-0
MF:C12H24O2
MW:200.317764282227
CID:313364
PubChem ID:160707
Update Time:2025-04-19
Octanal,7-ethoxy-3,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Octanal,7-ethoxy-3,7-dimethyl-
- 7-ethoxy-3,7-dimethyloctanal
- Octanal, 3,7-dimethyl-7-ethoxy-
- UNII-H1WC04G31E
- SCHEMBL11876408
- DTXSID30863221
- JACNKCPPJDIHTK-UHFFFAOYSA-N
- AI3-36184
- BRN 4369535
- 7-ethoxy-3,7-dimethyloctan-1-al
- Octanol, 7-ethoxy-3,7-dimethyl-
- Octanal, 7-ethoxy-3,7-dimethyl-
- Q27279526
- 3,7-Dimethyl-7-ethoxyoctanal
- H1WC04G31E
- 3613-33-0
-
- Inchi: 1S/C12H24O2/c1-5-14-12(3,4)9-6-7-11(2)8-10-13/h10-11H,5-9H2,1-4H3
- InChI Key: JACNKCPPJDIHTK-UHFFFAOYSA-N
- SMILES: O(CC)C(C)(C)CCCC(C)CC=O
Computed Properties
- Exact Mass: 200.17772
- Monoisotopic Mass: 200.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.868
- Boiling Point: 259 ºC
- Flash Point: 87 ºC
- Refractive Index: 1.429
- PSA: 26.3
Octanal,7-ethoxy-3,7-dimethyl- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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